Fadolmidine Methyl Ester

• IUPAC Name: 5-[(6-methoxy-2,3-dihydro-1H-inden-1-yl)methyl]-1H-imidazole
• InChI: InChI=1S/C14H16N2O/c1-17-13-5-4-10-2-3-11(14(10)7-13)6-12-8-15-9-16-12/h4-5,7-9,11H,2-3,6H2,1H3,(H,15,16)
• InChI Key: GDCKWMLPTVCZGU-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC2=C(CCC2CC3=CN=CN3)C=C1
• Molecular Formula: C14H16N2O
• Molecular Weight: 228.29 g/mol

Description

Fadolmidine Methyl Ester is an intermediate in the synthesis of Fadolmidine. It is a novel α2-adrenoceptor (α2-AR) agonist that exhibits antinociception properties. The molecular weight is 228.29 and the molecular formula is C14H16N2O. The IUPAC name is 5-[(6-methoxy-2,3-dihydro-1H-inden-1-yl)methyl]-1H-imidazole.

Synthesis Analysis

The synthesis of Fadolmidine Methyl Ester involves the methyl esterification of fatty acids. This process is frequently used in fatty acid analysis by GC. A simplified protocol to obtain fatty acid methyl esters (FAME) directly from fresh tissue, oils, or feedstuffs, without prior organic solvent extraction, is presented. With this protocol, FAME synthesis is conducted in the presence of up to 33% water.

Molecular Structure Analysis

The molecular structure of Fadolmidine Methyl Ester can be analyzed using techniques such as HPLC/APCI-MS2. In the APCI source, acetonitrile formed reactive species, which added to double and triple bonds to form [M + C3H5N]+• ions. Their collisional activation in an ion trap provided fragments helpful in localizing the multiple bond positions.

Chemical Reactions Analysis

The analysis of fatty acid methyl esters (FAMEs) is of high relevance for monitoring and control of various industrial processes and biological systems. A novel, green analytical approach for the determination of 24 FAMEs from aqueous samples is proposed, which is based on a headspace solid-phase microextraction (SPME) arrow followed by gas chromatography coupled to tandem mass spectrometry (GC–MS/MS).

Physical And Chemical Properties Analysis

Esters are derived from carboxylic acids. A carboxylic acid contains the -COOH group, and in an ester the hydrogen in this group is replaced by a hydrocarbon group. Fatty Acid Methyl Esters (FAME) are a type of ester derived from the trans-esterification of free fatty acids (FFA) and methanol.

Mechanism of Action

Fadolmidine Methyl Ester is a α2-adrenoceptor agonist. The peripheral and central pharmacological effects of three α2-adrenoceptor agonists: fadolmidine, clonidine, and dexmedetomidine were compared after single intrathecal bolus injections at analgesic dose level in rats.

Safety and Hazards

Fadolmidine Methyl Ester is for research use only and not intended for diagnostic or therapeutic use. The safety data sheet for similar compounds, such as fatty acid methyl esters, suggests that they are not classified as hazardous according to 29 CFR 1910.1200 (2012).

Future Directions

Fatty acid methyl esters, including Fadolmidine Methyl Ester, have a great future in the chemical industry. They are “rough diamonds” and have a great potential in the chemical industry. The recent achievements in the green and sustainable production of various chemicals from fatty acid methyl esters, including oxidation, amidation, hydrogenation, deoxygenation, ethoxylation, metathesis, and isomerisation reactions, have been highlighted.